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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Always consult the official Safety Data Sheet (SDS) from your
supplier and adhere to all applicable local, state, and federal regulations regarding the handling
and disposal of this chemical.

Introduction

Murrangatin diacetate, a coumarin derivative, is a compound of interest in chemical and
biological research.[1][2] Isolated from herbs such as Murraya exotica L., it is available as a
powder for research purposes.[1][2][3] This guide provides a comprehensive overview of the
available safety and handling information for Murrangatin diacetate, intended to assist
researchers in its safe use in a laboratory setting. Due to a lack of publicly available toxicity
data, extreme caution is advised when handling this compound.

Chemical and Physical Properties

Proper identification and understanding of a compound's physical and chemical properties are
fundamental to its safe handling.
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Property Value Source
CAS Number 51650-59-0 [2]
Molecular Formula C19H2007 [1][2]
Molecular Weight 360.4 g/mol [1]
Appearance Powder [1112]
Purity =97% [1][2]
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]

Acetate, DMSO, Acetone.

Hazard Identification and Safety Precautions

While specific toxicity data for Murrangatin diacetate is not available, general precautions for

handling chemical compounds of unknown toxicity should be strictly followed.[4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure.

Equipment

Specification

Rationale

Eye Protection

Safety glasses with side-

shields or chemical goggles.

Protects against splashes and
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact.

Respiratory Protection

Use a dust mask or work in a

fume hood.

Avoids inhalation of powder.

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing.

General Handling and Storage
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e Handling: Avoid contact with skin and eyes.[4] Do not breathe dust.[4] Wash hands
thoroughly after handling.[4] Handle in a well-ventilated area, preferably in a chemical fume
hood.[4]

e Storage: Store in a tightly sealed container in a cool, dry place.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

Situation First Aid Measures

Immediately flush eyes with plenty of water for

Eye Contact ) ) )
at least 15 minutes. Seek medical attention.[4]

Remove contaminated clothing and wash skin
Skin Contact with soap and water. Seek medical attention if

irritation persists.[4]

Move to fresh air. If breathing is difficult,

Inhalation o ) )
administer oxygen. Seek medical attention.[4]
) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ] ] ]
water. Seek immediate medical attention.[4]
Wear appropriate PPE. Sweep up the powder,
Spill avoiding dust generation, and place it in a

sealed container for disposal. Ventilate the area.

Fire and Explosion Hazard

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or foam.[4]
» Firefighting Procedures: Wear self-contained breathing apparatus and full protective gear.

Toxicity and Biological Activity

Crucially, no quantitative toxicity data (e.g., LD50) for Murrangatin diacetate is currently
available in the public domain.[4] Therefore, it should be handled as a compound with unknown
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toxicity.

While data on Murrangatin diacetate is scarce, a study on the related compound Murrangatin
has shed light on its biological activity. This research indicates that Murrangatin can inhibit
angiogenesis, the formation of new blood vessels, which is a critical process in tumor growth.
[5] The study found that Murrangatin exerts this effect, at least in part, by inhibiting the AKT
signaling pathway.[5]

AKT Signaling Pathway Inhibition by Murrangatin

The following diagram illustrates the proposed mechanism of action for Murrangatin, which may
be relevant for its diacetate form.

( )

Activates

Activates

Murrangatin

Inhibits Phosphorylation

Angiogenesis

Click to download full resolution via product page

Caption: Murrangatin inhibits angiogenesis by blocking AKT phosphorylation.
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Experimental Protocols

Detailed experimental protocols for Murrangatin diacetate are not widely published. However,
based on the research on Murrangatin, the following workflow outlines a typical experiment to
assess anti-angiogenic properties.

Zebrafish Anti-Angiogenesis Assay Workflow

This diagram illustrates a common in vivo model for studying angiogenesis.

Preparation Treatment & Incubation Analysis

Zebrafish Embryos Allocate s " Incubate at 28.5 Observe Sub-intestinal Vessels leasure Vessel Growth Results

Click to download full resolution via product page
Caption: Workflow for assessing anti-angiogenic effects in zebrafish.
Methodology based on the study of Murrangatin:[5]

o Zebrafish Maintenance and Egg Collection: Maintain adult transgenic zebrafish (e.qg.,
Tg(flil:EGFP)) under standard conditions. Collect embryos after natural spawning.

o Drug Treatment: At a specific time post-fertilization (e.g., 24 hours), place embryos in multi-
well plates. Add Murrangatin (or Murrangatin diacetate) at various concentrations to the
embryo medium. A control group with the vehicle (e.g., DMSO) should be included.

¢ Incubation: Incubate the embryos at a constant temperature (e.g., 28.5°C).

e Imaging and Analysis: At a later time point (e.g., 72 hours post-fertilization), anesthetize the
embryos. Capture images of the sub-intestinal vessels using a fluorescence microscope.

o Quantification: Quantify the extent of vessel growth or inhibition. This can be done by
measuring the total length of the vessels or by counting the number of vessel branches.
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 Statistical Analysis: Compare the treated groups to the control group using appropriate
statistical tests to determine the significance of any observed effects.

Disposal Considerations

Dispose of Murrangatin diacetate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways.

Conclusion

Murrangatin diacetate is a research chemical with potential biological activity. Due to the
significant lack of toxicity data, it must be handled with a high degree of caution, adhering to
strict safety protocols and utilizing appropriate personal protective equipment. The information
provided in this guide, particularly regarding the anti-angiogenic activity of the related
compound Murrangatin, offers a starting point for researchers. However, further investigation
into the toxicological and pharmacological properties of Murrangatin diacetate is essential for
its safe and effective use in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1630889#safety-and-handling-guidelines-for-
murrangatin-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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